Cas no 874668-60-7 (6-hydroxy-1H-Indazole-1-ethanol)

• Product Name: 6-hydroxy-1H-Indazole-1-ethanol
• CAS No: 874668-60-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 1089847
• PubChem ID: 135489455
• Update Time: 2025-04-20

6-hydroxy-1H-Indazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-1H-Indazole-1-ethanol
• 1-(2-hydroxyethyl)-2H-indazol-6-one
• AKOS006290586
• 874668-60-7
• DTXSID00468287
• 1-(2-Hydroxyethyl)-1H-indazol-6-ol
• 1-(2-HYDROXYETHYL)INDAZOL-6-OL

• Inchi： 1S/C9H10N2O2/c12-4-3-11-9-5-8(13)2-1-7(9)6-10-11/h1-2,5-6,12-13H,3-4H2
• InChI Key： UHJUBQWEEPBBHN-UHFFFAOYSA-N
• SMILES： OCCN1C2C=C(C=CC=2C=N1)O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.3Ų